N-(2-methoxyphenethyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide

• IUPAC Name: N-[2-(2-methoxyphenyl)ethyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide
• InChI: InChI=1S/C19H22N2O4/c1-23-17-5-3-2-4-14(17)6-10-21-19(22)15-7-9-20-18(12-15)25-16-8-11-24-13-16/h2-5,7,9,12,16H,6,8,10-11,13H2,1H3,(H,21,22)
• InChI Key: HGKJLQIVJDAMKZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCNC(=O)C2=CC(=NC=C2)OC3CCOC3
• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol

Description

N-(2-methoxyphenethyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in laboratory experiments.

Scientific Research Applications

Directed Assembly of Copper(II) Complexes

Isonicotinamide, sharing a functional group with the compound of interest, has been used in the synthesis of copper(II) complexes, demonstrating its utility as a supramolecular reagent. This application shows how similar compounds can be utilized in the creation of inorganic–organic hybrid materials featuring supramolecular motifs like infinite 1-D chains. These complexes have potential applications in materials science and coordination chemistry, illustrating the compound's utility in directed assembly processes (Aakeröy et al., 2003).

Hole-Transporting Materials for Solar Cells

Compounds with thiophene cores and arylamine side groups, similar in structural complexity to the compound , have been reported to serve as efficient hole-transporting materials (HTMs) in perovskite-based solar cells. This research highlights the potential application of complex organic molecules in renewable energy technologies, suggesting that N-(2-methoxyphenethyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide could be explored for similar applications in photovoltaic devices or other energy-related applications (Li et al., 2014).

Antimicrobial Activity

Research on N-(2-(2-hydroxyphenyl)-4-oxothiazolidin-3-yl) isonicotinamide derivatives, which share structural similarities with the compound of interest, has demonstrated antimicrobial activity against bacteria like Staphylococcus aureus and Escherichia coli. This suggests potential biomedical applications of this compound in developing new antimicrobial agents or studying bacterial resistance mechanisms (Ramachandran, 2017).

Analytical Characterization for Forensic Toxicology

Compounds based on the N-(2-methoxybenzyl)phenethylamine template ('NBOMe' derivatives) have been characterized for their forensic and toxicological relevance. Although the specific compound was not directly mentioned, this research area underlines the importance of analytical methods in identifying and characterizing novel psychoactive substances for legal and safety purposes. It suggests a potential research application for this compound in forensic science, particularly in the identification and analysis of new psychoactive compounds (Brandt et al., 2015).